N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C18H17NO7S/c20-13(14-5-6-17(26-14)15-2-1-7-23-15)11-19-27(21,22)12-3-4-16-18(10-12)25-9-8-24-16/h1-7,10,13,19-20H,8-9,11H2
• InChI Key: UNHRXBFCUXZYIT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCC(C3=CC=C(O3)C4=CC=CO4)O
• Molecular Formula: C18H17NO7S
• Molecular Weight: 391.4 g/mol

Description

N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C18H17NO7S and its molecular weight is 391.39. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Anti-Inflammatory Applications

A study revealed the synthesis of new sulfonamides bearing the 1,4-benzodioxin ring, including N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. These compounds demonstrated notable antibacterial potential against various Gram-positive and Gram-negative bacterial strains and showed promising inhibitory activity against the Lipoxygenase enzyme, suggesting potential therapeutic applications for inflammatory ailments (Abbasi et al., 2017).

Enzyme Inhibition Properties

Another study focused on the enzyme inhibitory potential of sulfonamides containing benzodioxane and acetamide moieties. These compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase. This indicates their potential as enzyme inhibitors, which could be relevant in various biochemical and therapeutic contexts (Abbasi et al., 2019).

Antimicrobial and Antifungal Properties

Research on the synthesis of some new N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides as valuable antibacterial agents showed that these compounds, including the specific chemical , exhibited potent therapeutic potential against various Gram-negative and Gram-positive strains (Abbasi et al., 2016).

Application in Biofilm Inhibition

A 2020 study investigated the biofilm inhibitory action of synthesized molecules, including N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, against Escherichia coli and Bacillus subtilis. Some compounds exhibited suitable inhibitory action against the biofilms of these bacterial strains (Abbasi et al., 2020).

Potential in Antidiabetic Therapy

A study conducted in 2023 explored the anti-diabetic potentials of a series of new sulfonamide derivatives, including the subject compound. The research indicated that these compounds demonstrated weak to moderate inhibitory activities against α-glucosidase enzyme, positioning them as potential therapeutic agents for type-2 diabetes (Abbasi et al., 2023).